N-(4-chlorobenzyl)-2-(2-thienyl)acetamide

• IUPAC Name: N-[(4-chlorophenyl)methyl]-2-thiophen-2-ylacetamide
• InChI: InChI=1S/C13H12ClNOS/c14-11-5-3-10(4-6-11)9-15-13(16)8-12-2-1-7-17-12/h1-7H,8-9H2,(H,15,16)
• InChI Key: FTCWECMGRCMAJR-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)CC(=O)NCC2=CC=C(C=C2)Cl
• Molecular Formula: C13H12ClNOS
• Molecular Weight: 265.76 g/mol
• Solubility: 23.5 [ug/mL] (The mean of the results at pH 7.4)

Description

N-(4-chlorobenzyl)-2-(2-thienyl)acetamide, also known as CTA, is a synthetic compound that belongs to the family of thienylacetamides. It has been reported to have a variety of biological activities, including anti-inflammatory, analgesic, and anticonvulsant effects.

Mechanism of Action

The exact mechanism of action of N-(4-chlorobenzyl)-2-(2-thienyl)acetamide is not fully understood, but it is believed to involve the modulation of various signaling pathways in the body. N-(4-chlorobenzyl)-2-(2-thienyl)acetamide has been shown to inhibit the activity of cyclooxygenase enzymes, which are involved in the production of inflammatory mediators. N-(4-chlorobenzyl)-2-(2-thienyl)acetamide has also been reported to modulate the activity of ion channels and receptors in the brain, which may contribute to its anticonvulsant effects.
Biochemical and Physiological Effects:
N-(4-chlorobenzyl)-2-(2-thienyl)acetamide has been shown to have a variety of biochemical and physiological effects in animal models. It has been reported to reduce the production of inflammatory mediators, such as prostaglandins and cytokines. N-(4-chlorobenzyl)-2-(2-thienyl)acetamide has also been shown to reduce the activity of pain-sensing neurons in the spinal cord, which may contribute to its analgesic effects. In addition, N-(4-chlorobenzyl)-2-(2-thienyl)acetamide has been reported to modulate the activity of neurotransmitters in the brain, which may contribute to its anticonvulsant effects.

Advantages and Limitations for Lab Experiments

N-(4-chlorobenzyl)-2-(2-thienyl)acetamide has several advantages for use in lab experiments. It is a synthetic compound that can be easily synthesized in large quantities. It has also been extensively studied for its biological activities, which makes it a useful tool for investigating various disease pathways. However, N-(4-chlorobenzyl)-2-(2-thienyl)acetamide also has some limitations. It has been reported to have low solubility in water, which may limit its use in certain experimental settings. In addition, N-(4-chlorobenzyl)-2-(2-thienyl)acetamide has been shown to have some toxicity in animal models, which may limit its use in certain applications.

Future Directions

There are several future directions for research on N-(4-chlorobenzyl)-2-(2-thienyl)acetamide. One potential area of investigation is its potential use in the treatment of Alzheimer's disease. N-(4-chlorobenzyl)-2-(2-thienyl)acetamide has been reported to have neuroprotective effects in animal models, which may make it a useful tool for investigating the underlying mechanisms of Alzheimer's disease. Another potential area of investigation is its potential use in the treatment of cancer. N-(4-chlorobenzyl)-2-(2-thienyl)acetamide has been reported to have anti-tumor effects in animal models, which may make it a useful tool for investigating the underlying mechanisms of cancer. Overall, N-(4-chlorobenzyl)-2-(2-thienyl)acetamide has the potential to be a useful tool for investigating various disease pathways and developing new therapeutic interventions.

Synthesis Methods

N-(4-chlorobenzyl)-2-(2-thienyl)acetamide can be synthesized through a multi-step reaction process starting from 2-thiophenecarboxylic acid. The first step involves the synthesis of 2-(2-thienyl)acetic acid, which is then reacted with thionyl chloride to produce 2-(2-thienyl)acetyl chloride. The final step involves the reaction of 4-chlorobenzylamine with 2-(2-thienyl)acetyl chloride to produce N-(4-chlorobenzyl)-2-(2-thienyl)acetamide.

Scientific Research Applications

N-(4-chlorobenzyl)-2-(2-thienyl)acetamide has been extensively studied for its potential therapeutic applications in various diseases. It has been reported to have anti-inflammatory and analgesic effects in animal models of inflammation and pain. N-(4-chlorobenzyl)-2-(2-thienyl)acetamide has also been shown to have anticonvulsant effects in animal models of epilepsy. In addition, N-(4-chlorobenzyl)-2-(2-thienyl)acetamide has been investigated for its potential use in the treatment of Alzheimer's disease and cancer.